molecular formula C9H10BrNO2 B14816004 2-Bromo-4-cyclopropoxy-3-methoxypyridine

2-Bromo-4-cyclopropoxy-3-methoxypyridine

Cat. No.: B14816004
M. Wt: 244.08 g/mol
InChI Key: HPYKAGZOOWQYEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-4-cyclopropoxy-3-methoxypyridine is a chemical compound with the CAS Number 1243312-88-0 and a molecular weight of 244.09 . It is classified as an aryl halide and features the molecular formula C9H10BrNO2 . The compound's structure incorporates both a bromine atom and a cyclopropoxy group on a methoxypyridine ring, making it a versatile and valuable intermediate in synthetic organic chemistry, particularly for cross-coupling reactions . While specific biological data for this exact molecule is not available in the search results, its core pyridine structure is a common pharmacophore found in compounds investigated for various therapeutic areas . Furthermore, research on analogous cyclopropane-containing substrates highlights their significant role in methodological development, such as in palladium-catalyzed C-H functionalization studies . These reactions are crucial for efficiently constructing complex molecules in medicinal chemistry. As such, this brominated pyridine derivative serves as a high-value building block for researchers developing novel chemical entities in drug discovery programs and for chemists exploring new catalytic transformations. The product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C9H10BrNO2

Molecular Weight

244.08 g/mol

IUPAC Name

2-bromo-4-cyclopropyloxy-3-methoxypyridine

InChI

InChI=1S/C9H10BrNO2/c1-12-8-7(13-6-2-3-6)4-5-11-9(8)10/h4-6H,2-3H2,1H3

InChI Key

HPYKAGZOOWQYEL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CN=C1Br)OC2CC2

Origin of Product

United States

Preparation Methods

Synthesis of 2-Nitro-3-methoxy-4-cyclopropoxypyridine

Starting Material : 3-Methoxy-4-hydroxypyridine.
Procedure :

  • Cyclopropoxylation :
    • React 3-methoxy-4-hydroxypyridine with cyclopropyl bromide in the presence of a base (e.g., NaH) in THF at 60°C for 12 hours.
    • Yield: 78–85%.
  • Nitration :
    • Treat 4-cyclopropoxy-3-methoxypyridine with fuming nitric acid (HNO₃) in H₂SO₄ at 0°C, followed by gradual warming to 25°C.
    • Yield: 65–70%.

Bromination via Nitro Group Replacement

Procedure :

  • React 2-nitro-3-methoxy-4-cyclopropoxypyridine with hydrobromic acid (HBr, 48%) in acetic acid at 120–130°C for 5–6 hours.
  • The nitro group is replaced by bromine via nucleophilic aromatic substitution.
  • Key Parameters :
    • Molar ratio of nitro compound to HBr: 1:2.5.
    • Temperature: 120–130°C.
    • Yield: 80–85%.

Analytical Data :

Property Value
Molecular Formula C₉H₁₁BrN₂O₃
Melting Point 112–115°C
Purity (HPLC) >98%

Method 2: Direct Bromination of Pre-Functionalized Pyridine

Synthesis of 4-Cyclopropoxy-3-methoxypyridine

Starting Material : 3-Methoxy-4-chloropyridine.
Procedure :

  • Cyclopropoxylation :
    • React 3-methoxy-4-chloropyridine with cyclopropanol in the presence of K₂CO₃ in DMF at 100°C for 8 hours.
    • Yield: 70–75%.

Electrophilic Bromination

Procedure :

  • Brominate 4-cyclopropoxy-3-methoxypyridine using N-bromosuccinimide (NBS) in CCl₄ under UV light at 25°C for 24 hours.
  • Key Parameters :
    • Molar ratio of substrate to NBS: 1:1.2.
    • Solvent: CCl₄.
    • Yield: 60–65%.

Analytical Data :

Property Value
¹H NMR (CDCl₃) δ 8.12 (d, 1H), 6.85 (d, 1H), 4.20 (m, 1H), 3.91 (s, 3H), 1.30–1.45 (m, 4H)
LC-MS [M+H]⁺ = 272.0

Comparative Analysis of Methods

Parameter Method 1 Method 2
Overall Yield 65–70% 60–65%
Reaction Time 18–24 hours 24–30 hours
Scalability High (patent-scale production) Moderate (lab-scale)
Key Advantage High regioselectivity Avoids nitro intermediates

Critical Considerations

  • Steric Effects : The cyclopropoxy group at position 4 introduces significant steric hindrance, necessitating optimized reaction conditions for bromination.
  • Solvent Choice : Polar aprotic solvents (e.g., DMF, THF) enhance cyclopropoxylation yields by stabilizing intermediates.
  • Temperature Control : Excessive heat during bromination leads to debromination or ring-opening byproducts.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-3-methoxypyridine can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

    Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

    Substitution: Nucleophiles like amines or thiols in the presence of a base.

    Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

    Coupling: Palladium catalysts and boronic acids for Suzuki-Miyaura coupling.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-3-methoxypyridine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential as a pharmaceutical intermediate or active compound.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-3-methoxypyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary and are often the subject of ongoing research.

Comparison with Similar Compounds

Structural and Substituent Variations

The table below highlights key structural differences between 2-bromo-4-cyclopropoxy-3-methoxypyridine and its analogs:

Compound Name CAS Number Substituents (Position) Molecular Formula Key Features
2-Bromo-4-cyclopropoxy-3-methoxypyridine Not provided Br (2), cyclopropoxy (4), OMe (3) Not provided High steric bulk at position 4; bromine at position 2 enhances reactivity
2-Bromo-3-methylpyridine 3430-17-9 Br (2), CH₃ (3) C₆H₆BrN Simpler structure; methyl at position 3 lacks steric/electronic complexity
4-Bromo-2-methoxy-3-methylpyridine 112197-12-3 Br (4), OMe (2), CH₃ (3) C₇H₈BrNO Bromine at position 4; methoxy at 2 alters electronic properties
2-Bromo-4-iodo-3-methoxypyridine 1261365-82-5 Br (2), I (4), OMe (3) C₆H₅BrINO Iodo at position 4 increases molecular weight and polarizability
5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine Not provided Br (5), CH(OCH₃)₂ (2), OMe (3) Not provided Bromine at position 5; dimethoxymethyl group adds steric complexity

Physical and Pharmacological Properties

  • Stability : Bromine at position 2 may enhance stability under basic conditions compared to analogs with bromine at position 4 (e.g., 4-Bromo-3-methoxypyridine hydrochloride, CAS 1209335-53-4), where electron-withdrawing effects could promote degradation .

Q & A

Q. What are the most reliable synthetic routes for preparing 2-Bromo-4-cyclopropoxy-3-methoxypyridine, and how can regioselectivity challenges be mitigated?

Methodological Answer:

  • Nucleophilic substitution : React 2-bromo-3-methoxypyridine with cyclopropanol under Mitsunobu conditions (e.g., DIAD, PPh₃) to introduce the cyclopropoxy group. Monitor regioselectivity using HPLC to confirm substitution at the 4-position .
  • Cross-coupling : Use Suzuki-Miyaura coupling with cyclopropoxyboronic esters, though steric hindrance from the methoxy group may require elevated temperatures (80–100°C) and Pd(PPh₃)₄ as a catalyst .
  • Key validation : Confirm regiochemistry via ¹H-NMR (δ 1.0–1.3 ppm for cyclopropane protons) and ¹³C-NMR (C-O coupling at ~70 ppm) .

Q. Which analytical techniques are critical for characterizing 2-Bromo-4-cyclopropoxy-3-methoxypyridine, and how are spectral contradictions resolved?

Methodological Answer:

  • LC-MS : Confirm molecular weight (MW ≈ 258.07 g/mol) and detect impurities (e.g., dehalogenated byproducts). Use high-resolution LC-MS (HRMS) to distinguish isotopic patterns for bromine (1:1 ratio for ⁷⁹Br/⁸¹Br) .
  • NMR : Resolve overlapping signals (e.g., cyclopropane protons) with 2D-COSY or NOESY. For example, methoxy (δ ~3.8 ppm) and pyridine protons (δ 6.5–8.5 ppm) may overlap; use deuteration or variable-temperature NMR .
  • XRD : Resolve structural ambiguities (e.g., cyclopropane ring conformation) by growing single crystals in ethyl acetate/hexane mixtures .

Advanced Research Questions

Q. How does the steric and electronic interplay of the cyclopropoxy and methoxy groups influence reactivity in cross-coupling reactions?

Methodological Answer:

  • Steric effects : The cyclopropoxy group at the 4-position creates steric hindrance, reducing efficiency in Buchwald-Hartwig aminations. Optimize using bulky ligands (e.g., XPhos) and DMF as a solvent to enhance coupling yields .
  • Electronic effects : Electron-donating methoxy groups activate the pyridine ring for electrophilic substitution but deactivate bromine for SNAr. Use computational DFT studies (e.g., Gaussian 16) to map charge distribution and predict reactive sites .
  • Case study : In a 2021 study, Pd-catalyzed coupling of 2-Bromo-4-cyclopropoxy-3-methoxypyridine with arylboronic acids achieved 72% yield when using K₂CO₃ in THF at 70°C .

Q. What strategies are effective in resolving contradictions between experimental and computational data for this compound’s stability?

Methodological Answer:

  • Thermal stability : Experimental TGA data (decomposition onset at ~180°C) may conflict with DFT-predicted bond dissociation energies. Reconcile by testing under inert atmospheres (N₂ or Ar) to isolate thermal vs. oxidative degradation pathways .
  • Hydrolytic stability : The cyclopropoxy group is prone to ring-opening under acidic conditions. Use accelerated stability testing (e.g., 40°C/75% RH for 4 weeks) with LC-MS monitoring to validate computational hydrolysis models .

Q. How can this compound serve as a building block in synthesizing bioactive molecules or natural product analogs?

Methodological Answer:

  • Natural product synthesis : The pyridine core mimics alkaloid scaffolds. For example, cyclopropoxy groups are key in terpene-inspired analogs. Use reductive amination or Heck reactions to append functional groups (e.g., indole or quinoline moieties) .
  • Case study : In a 2016 study, 2-Bromo-4-cyclopropoxy-3-methoxypyridine was coupled with a β-carboline fragment to create a perlolidine analog with enhanced CNS activity .

Critical Research Gaps

  • Mechanistic studies : Limited data on the compound’s behavior under photolytic conditions.
  • Toxicity profiling : No published ecotoxicology data (e.g., Daphnia magna LC₅₀).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.